Cas no 920434-56-6 (2-(4-Benzylbenzamido)thiophene-3-carboxamide)

• Product Name: 2-(4-Benzylbenzamido)thiophene-3-carboxamide
• CAS No: 920434-56-6
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 5790400
• PubChem ID: 7167013
• Update Time: 2025-10-21

2-(4-Benzylbenzamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylbenzamido)thiophene-3-carboxamide
• F1358-0331
• 2-[(4-benzylbenzoyl)amino]thiophene-3-carboxamide
• 920434-56-6
• AKOS024605355
• 3-Thiophenecarboxamide, 2-[[4-(phenylmethyl)benzoyl]amino]-
• 2-(4-Benzylbenzamido)thiophene-3-carboxamide

• Inchi： 1S/C19H16N2O2S/c20-17(22)16-10-11-24-19(16)21-18(23)15-8-6-14(7-9-15)12-13-4-2-1-3-5-13/h1-11H,12H2,(H2,20,22)(H,21,23)
• InChI Key： BGUPRJCMPBVBMN-UHFFFAOYSA-N
• SMILES： S1C=CC(C(N)=O)=C1NC(C1C=CC(=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 336.09324893g/mol
• Monoisotopic Mass: 336.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 479.2±45.0 °C(Predicted)
• pka: 12.94±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(4-Benzylbenzamido)thiophene-3-carboxamide

2-(4-Benzylbenzamido)thiophene-3-carboxamide (CAS No. 920434-56-6): A Comprehensive Overview

2-(4-Benzylbenzamido)thiophene-3-carboxamide (CAS No. 920434-56-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene-carboxamide backbone and benzylbenzamido substituent, exhibits a range of intriguing properties that make it a subject of ongoing research. Its molecular structure combines aromatic and heterocyclic elements, which contribute to its potential applications in drug discovery and advanced materials.

The growing interest in 2-(4-Benzylbenzamido)thiophene-3-carboxamide is partly driven by the increasing demand for novel small-molecule therapeutics and functional materials. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold, a property that aligns with current trends in targeted cancer therapies. The compound's thiophene-3-carboxamide moiety is known to participate in key hydrogen bonding interactions, making it a valuable building block in rational drug design.

From a synthetic chemistry perspective, CAS 920434-56-6 represents an interesting case study in amide bond formation and heterocyclic chemistry. The compound's synthesis typically involves the coupling of appropriately substituted benzylbenzoyl chloride derivatives with aminothiophene carboxamide precursors. Recent advances in green chemistry approaches have prompted investigations into more sustainable routes for producing this and related compounds, reflecting the pharmaceutical industry's shift toward environmentally friendly processes.

The physicochemical properties of 2-(4-Benzylbenzamido)thiophene-3-carboxamide contribute significantly to its research utility. With moderate lipophilicity (as predicted by its logP value) and good stability under physiological conditions, this compound demonstrates favorable characteristics for drug-like molecules. These properties are particularly relevant given the current emphasis on oral bioavailability in medicinal chemistry programs. Researchers are actively exploring structure-activity relationships (SAR) around this scaffold to optimize its pharmacological profile.

In material science applications, the thiophene-carboxamide core of this compound offers interesting possibilities for organic electronic materials. The conjugated system present in the molecule suggests potential utility in organic semiconductors or photovoltaic materials, areas that are receiving substantial investment due to the global push for renewable energy technologies. The compound's ability to form π-π stacking interactions makes it particularly interesting for designing self-assembling molecular systems.

The commercial landscape for 2-(4-Benzylbenzamido)thiophene-3-carboxamide reflects its niche but growing importance. While not yet a high-volume chemical, it has become increasingly available from specialty chemical suppliers catering to pharmaceutical and materials research. The current market trends show rising demand for such research-grade fine chemicals, driven by expansion in contract research organizations and academic drug discovery initiatives. Pricing and availability data suggest this compound occupies a premium segment of the custom synthesis market.

Analytical characterization of CAS 920434-56-6 typically involves a combination of HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These quality control measures are particularly important given the compound's use in sensitive biological assays. Recent publications have highlighted improved analytical methods for related thiophene derivatives, which may benefit researchers working with this specific compound.

From a regulatory standpoint, 2-(4-Benzylbenzamido)thiophene-3-carboxamide is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always consult current regulations, as the status of such compounds can evolve with changing policies on chemical innovation and intellectual property protection. The compound's patent landscape shows activity in several therapeutic areas, reflecting its versatility as a chemical scaffold.

The future research directions for 920434-56-6 appear promising, with several groups investigating its potential in neurological disorders and inflammatory conditions. These areas align with current pharmaceutical industry priorities and unmet medical needs. Additionally, the compound's structural features make it a candidate for fragment-based drug discovery approaches, which are gaining popularity in modern drug development pipelines.

In conclusion, 2-(4-Benzylbenzamido)thiophene-3-carboxamide represents an intriguing case of how specialty fine chemicals can bridge multiple scientific disciplines. Its dual potential in both life sciences and materials applications makes it particularly valuable in today's interdisciplinary research environment. As synthetic methodologies advance and biological screening technologies become more sophisticated, we can expect to see continued interest in this and related thiophene-containing compounds across multiple sectors of chemical innovation.